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Compound of Interest

Compound Name: Montanine

Cat. No.: B1251099

Essential Safety and Handling Guide for
Montanine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Montanine. Montanine is a montanine-type alkaloid derived from the Amaryllidaceae plant
family.[1] Like other compounds in this class, it has shown potent biological properties,
including in vitro cytotoxic activity against various cancer cell lines.[1] Due to its classification
as acutely toxic if swallowed, strict adherence to the following safety protocols is mandatory to
minimize risk and ensure a safe laboratory environment. The toxicological properties of
Montanine have not been thoroughly investigated, warranting a high degree of caution.[2]

Hazard Identification and Classification

Montanine is classified as a hazardous substance. Below is a summary of its key hazard
information.
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Hazard Classification

Details

GHS Classification

Acute Toxicity, Oral (Category 3), H301: Toxic if

swallowed.[2]

Signal Word

Danger[2]

Hazard Statement

H301: Toxic if swallowed.[2]

Pictogram

L

Chemical and Physical Properties

A summary of the known physical and chemical properties of Montanine is provided below.

Note that some data is not available.

Property Value Source
Chemical Name Montanine PubChem
CAS Number 642-52-4 [2]
Molecular Formula C17H19NOa ChemBK
Molecular Weight 301.34 g/mol ChemBK
) ] Charles University Innovations
Appearance Beige amorphous solid[1]
Prague a.s.

Solubility No data available [2]
Melting Point No data available [2]
Boiling Point No data available [2]

Not available. Toxicological
LD50 (Oral) properties not thoroughly N/A

investigated.[2]
Permissible Exposure Limit )

Not established. N/A

(PEL)
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary line of defense against exposure to
Montanine. The following PPE is mandatory when handling this compound.

Protection Type Specific Requirements

Safety glasses with side-shields conforming to
] EN166 or NIOSH-approved safety goggles.[2] A
Eye/Face Protection ) i )
face shield should be worn when there is a risk

of splashing.

- Gloves: Chemical-resistant gloves (e.g., nitrile)
must be worn. Double-gloving is recommended.
) ] Inspect gloves for any signs of degradation
Skin Protection
before use.- Lab Coat: A fully buttoned lab coat
must be worn. Consider a disposable gown for

procedures with a higher risk of contamination.

For procedures that may generate dust or
) ) aerosols, a NIOSH-approved respirator is
Respiratory Protection ) )
required. Work should be conducted in a

certified chemical fume hood.[2]

Closed-toe shoes are mandatory in the
Footwear
laboratory.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing Montanine is crucial for minimizing exposure
risk.

Engineering Controls

« Ventilation: All work with Montanine powder must be conducted in a properly functioning and
certified chemical fume hood to minimize inhalation exposure.[2]

o Designated Area: Designate a specific area within the laboratory for handling Montanine.
This area should be clearly marked with appropriate hazard signs.
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Handling Procedures

o Preparation: Before handling Montanine, ensure all necessary PPE is donned correctly.
Prepare the designated workspace by covering it with absorbent, disposable bench paper.

» Weighing: Weighing of Montanine powder should be done with extreme care within a
chemical fume hood to prevent the generation of airborne particles.

o Solution Preparation: When preparing solutions, add the solvent to the Montanine powder
slowly to avoid splashing.

e General Practices:
o Avoid all skin and eye contact.[2]
o Do not eat, drink, or smoke in the laboratory.[2]

o Wash hands thoroughly with soap and water after handling Montanine, before breaks,
and at the end of the workday.[2]

Storage

o Temperature: Store Montanine in a refrigerator at temperatures below 4°C.[2]
o Container: Keep the container tightly closed and well-sealed.[2]

e Location: Store in a designated, clearly labeled, and secure area away from incompatible
materials such as strong oxidizing agents.[2]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Type First Aid Measures
IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth with
water. Do not induce vomiting.[2]
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[2]

Spill Response Plan

In the event of a Montanine spill, follow these steps to ensure a safe and effective cleanup.
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Spill Occurs

Immediate Action

\J

Evacuate Immediate Area

Alert Others

\J

Assess Spill Size and Risk

(Minor vs. Major)

Minor Spill
(<1g, contained)

Don Appropriate PPE:
- Double Gloves
- Respirator
- Lab Coat
- Goggles

Contain the Spill

(Use absorbent pads around the spill)

Clean Up Spill:

- Gently cover powder with damp paper towels to avoid dust
- Use absorbent for solutions

- Work from outside in

Decontaminate the Area
(Wipe with appropriate cleaning solution)

Dispose of all contaminated materials
as hazardous waste

Small & Contained

Large or Hazardous

Major Spill

(>1g, airborne dust, or outside fume hood)

Contact Emergency Services
and EHS Immediately

Report the Incident
to Lab Supervisor and EHS

End

Click to download full resolution via product page

Caption: Workflow for responding to a Montanine spill.
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Disposal Plan

All waste contaminated with Montanine is considered hazardous and must be disposed of
accordingly.

e \Waste Collection:

o Collect all solid waste, including contaminated PPE, bench paper, and cleaning materials,
in a designated, sealed, and clearly labeled hazardous waste container.

o Collect liquid waste containing Montanine in a separate, sealed, and labeled hazardous
waste container.

e Disposal Method:

o Dispose of all Montanine waste through a licensed and approved hazardous waste
disposal company.[2]

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[2]

e Regulations:
o Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these guidelines, you can significantly reduce the risks associated with handling
Montanine and maintain a safe and compliant laboratory environment. Always prioritize safety
and consult your institution's Environmental Health and Safety (EHS) department for any
specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. qualia-bio.com [qualia-bio.com]

e 2. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic
Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling Montanine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251099#personal-protective-equipment-for-
handling-montanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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